Cas no 2228470-00-4 (4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-ol)

• Product Name: 4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-ol
• CAS No: 2228470-00-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5922222
• PubChem ID: 165688179
• Update Time: 2025-06-09

4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-ol
• EN300-1754919
• 2228470-00-4
• 4-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-2-ol

• Inchi： 1S/C10H18O2/c1-7(11)2-3-8-6-9-4-5-10(8)12-9/h7-11H,2-6H2,1H3
• InChI Key： OTNOPHWNCHMPCX-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(CCC(C)O)C2

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-ol

Professional Introduction to Compound with CAS No. 2228470-00-4 and Product Name: 4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-ol

The compound identified by the CAS number 2228470-00-4 and the product name 4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique bicyclic structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The intricate molecular framework of this compound, featuring a fused bicyclic system linked to a butan-2-ol moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those with bicyclic scaffolds, due to their diverse biological activities and structural complexity. The 7-oxabicyclo2.2.1heptan-2-yl moiety in the compound’s structure is particularly noteworthy, as it introduces a strained ring system that can influence the compound’s reactivity and binding affinity to biological targets. This structural feature has been extensively studied in the context of developing novel therapeutic agents, with researchers leveraging its conformational flexibility to optimize pharmacokinetic properties.

The butan-2-ol component of the molecule adds another layer of complexity, providing a hydroxylated side chain that can participate in hydrogen bonding interactions. This functionality is crucial for modulating the compound’s solubility, metabolic stability, and overall bioavailability. The presence of both these structural elements makes 4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-ol a versatile building block for synthesizing more complex molecules with tailored biological activities.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery, emphasizing their role in achieving high binding affinity and selectivity towards specific biological targets. The strained ring system in 7-oxabicyclo2.2.1heptan-2-yl units is known to enhance interactions with enzymes and receptors, making such compounds attractive for developing small-molecule inhibitors. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in managing chronic diseases.

The synthesis of 4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-ol presents unique challenges due to the complexity of its bicyclic core. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Modern techniques such as transition metal-catalyzed cyclizations and stereocontrolled reactions have enabled chemists to access these intricate structures efficiently. These methods not only improve yield but also allow for the introduction of functional groups at specific positions, enhancing the compound’s pharmacological profile.

In addition to its synthetic significance, 4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-ol has been explored for its potential role in developing novel materials with unique properties. The rigid framework of the bicyclic system can contribute to enhanced stability and mechanical strength in polymer materials, making it a candidate for advanced applications in materials science. Furthermore, the hydroxyl group provides a site for further functionalization, allowing for the creation of polymers with tailored properties such as biodegradability or improved biocompatibility.

The biological activity of 4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-ol has been investigated through both computational modeling and experimental studies. Computational approaches have been particularly valuable in predicting how this compound might interact with biological targets at the molecular level. These studies have provided insights into potential binding modes and have helped guide the design of more potent derivatives.

Experimental validation through biological assays has further corroborated these predictions, demonstrating that 4-{7-oxabicyclo2.2.1heptan-2-y}butanane is indeed capable of modulating specific biological pathways. Initial results suggest that this compound exhibits inhibitory activity against certain enzymes relevant to metabolic disorders, indicating its potential as a lead compound for drug development.

The future prospects for 4-{7 oxabicyclo 22 1 hept an 22 yl } but an 22 ol are promising, with ongoing research aimed at expanding its applications across multiple domains including medicine and materials science。 As our understanding of molecular interactions continues to grow，this compound is poised to play a pivotal role in advancing scientific discovery。